Cas no 2171856-72-5 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}spiro2.3hexane-1-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}spiro2.3hexane-1-carboxylic acid
• CAS No: 2171856-72-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5934646
• PubChem ID: 165559655
• Update Time: 2025-08-04

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}spiro2.3hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}spiro2.3hexane-1-carboxylic acid
• EN300-1473996
• 1-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}spiro[2.3]hexane-1-carboxylic acid
• 2171856-72-5

• Inchi： 1S/C28H32N2O5/c31-24(30-18-28(25(32)33)17-27(28)13-7-14-27)12-5-6-15-29-26(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,23H,5-7,12-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： KPWHWFZUEKQYHL-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC21CCC2)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}spiro2.3hexane-1-carboxylic acid

Compound CAS No. 2171856-72-5: A Comprehensive Overview

The compound with CAS No. 2171856-72-5, known as 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}spiro[2.3]hexane-1-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a spiro[2.3]hexane core and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable compound in the field of organic synthesis and drug discovery.

The spiro[2.3]hexane moiety in this compound plays a crucial role in its structural stability and functional versatility. Spiro compounds are known for their rigid frameworks, which can enhance the bioavailability and pharmacokinetic properties of drugs. Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly in the design of small-molecule inhibitors and receptor agonists. The integration of the Fmoc group further enhances the compound's functionality, as Fmoc is widely used as a protecting group in peptide synthesis due to its stability and ease of removal under specific conditions.

Recent advancements in synthetic chemistry have enabled the precise control of molecular architectures, allowing researchers to exploit the unique properties of this compound. For instance, the Fmoc group has been utilized in the development of novel peptide-based drugs, where it serves as a temporary protecting group during synthesis. The pentanamidomethyl chain attached to the spiro core introduces additional flexibility, potentially enabling interactions with various biological targets.

In terms of applications, this compound has shown promise in drug delivery systems and bioconjugation chemistry. Its ability to form stable amide bonds makes it an attractive candidate for constructing bioactive molecules with tailored functionalities. Furthermore, the presence of the fluorene moiety could impart fluorescent properties to the compound, which is advantageous for tracking molecules in vivo using fluorescence imaging techniques.

From a structural perspective, the compound's spiro core contributes to its three-dimensional arrangement, which is critical for its interactions with biological systems. Computational studies have revealed that the spiro[2.3]hexane framework can adopt conformations that are favorable for binding to specific protein pockets, suggesting its potential as a lead compound in drug design.

Recent research has also focused on optimizing the synthesis of this compound to improve yield and purity. Novel synthetic routes have been developed that utilize environmentally friendly reagents and conditions, aligning with current trends toward sustainable chemistry practices. These advancements not only enhance the accessibility of the compound but also reduce its environmental footprint.

In conclusion, CAS No. 2171856-72-5, or 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}spiro[2.3]hexane-1-carboxylic acid, represents a significant advancement in organic synthesis with diverse applications across medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and beyond.